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Compound of Interest

Compound Name: 1,6-Hexanediol

Cat. No.: B3422899 Get Quote

An in-depth whitepaper for researchers, scientists, and drug development professionals.

Introduction
1,6-Hexanediol, a versatile linear diol, serves as a crucial building block in the synthesis of a

wide array of polymers, including polyesters and polyurethanes.[1][2] Its incorporation into

these materials imparts flexibility and durability.[1][2] Beyond polymer chemistry, 1,6-
hexanediol finds applications in the production of acrylics, adhesives, and coatings.[1][2]

Given its widespread industrial use, a thorough understanding of its environmental fate and

biodegradability is paramount for assessing its ecological impact and ensuring responsible

stewardship. This technical guide provides a comprehensive overview of the environmental

behavior of 1,6-hexanediol, with a focus on its biodegradation pathways and the

methodologies used to assess its persistence.

Physicochemical Properties
The environmental distribution and behavior of a chemical are largely dictated by its physical

and chemical properties. 1,6-Hexanediol is a white, waxy, hygroscopic solid at room

temperature.[3] Key physicochemical data are summarized in Table 1. Its high water solubility

and low octanol-water partition coefficient (log K_ow) suggest a low potential for

bioaccumulation and a preference for the aqueous environmental compartment.[4]
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Property Value Reference

Molecular Formula C₆H₁₄O₂ [5]

Molecular Weight 118.17 g/mol [2]

Melting Point 40 - 43 °C [6]

Boiling Point 250 °C [3]

Water Solubility Miscible [4]

log K_ow_ (Octanol-Water

Partition Coefficient)
-0.11 [7]

Vapor Pressure 0.000666 hPa at 25 °C [8]

Henry's Law Constant
2.2 x 10⁻¹⁰ atm-m³/mol

(estimated)
[7]

Table 1: Physicochemical Properties of 1,6-Hexanediol

Environmental Fate
Due to its high water solubility and low vapor pressure, 1,6-hexanediol released into the

environment is expected to partition primarily to the water compartment. Volatilization from

water and soil surfaces is not anticipated to be a significant fate process. In the atmosphere, it

is susceptible to degradation by photochemically produced hydroxyl radicals, with an estimated

half-life of 28 hours.[7]

The key process governing the environmental fate of 1,6-hexanediol is biodegradation.[4] It is

classified as "readily biodegradable," indicating that it is rapidly and extensively broken down

by microorganisms in aquatic environments.[4][9]

Biodegradation
Aerobic Biodegradation
Under aerobic conditions, 1,6-hexanediol undergoes rapid and extensive mineralization.

Studies following OECD guidelines have demonstrated high levels of biodegradation, with one

study showing 95% degradation over a 28-day period.[9] The aerobic biodegradation pathway
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of 1,6-hexanediol is believed to proceed through a series of oxidation steps. The primary

alcohol groups are sequentially oxidized to aldehydes and then to carboxylic acids. This

process culminates in the formation of adipic acid, a dicarboxylic acid that can be further

metabolized by microorganisms through the β-oxidation pathway.

1,6-Hexanediol 6-HydroxyhexanalAlcohol Dehydrogenase 6-Hydroxyhexanoic AcidAldehyde Dehydrogenase AdipaldehydeAlcohol Dehydrogenase Adipic AcidAldehyde Dehydrogenase β-Oxidation
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Caption: Aerobic biodegradation pathway of 1,6-hexanediol.

Anaerobic Biodegradation
While less studied than its aerobic counterpart, the anaerobic biodegradation of short-chain

diols is known to occur. In the absence of oxygen, microorganisms utilize alternative electron

acceptors such as nitrate, sulfate, or carbon dioxide. The anaerobic degradation of diols often

initiates with a dehydration reaction, catalyzed by a diol dehydratase, to form an aldehyde. This

aldehyde can then be fermented to various end products, including short-chain fatty acids,

alcohols, and gases like methane and carbon dioxide. A plausible anaerobic pathway for 1,6-
hexanediol is proposed below, based on established mechanisms for other simple diols.

1,6-Hexanediol 6-HydroxyhexanalDiol Dehydratase Fermentation End Products (e.g., Acetate, Propionate, Methane, CO2)

Click to download full resolution via product page

Caption: Plausible anaerobic biodegradation pathway of 1,6-hexanediol.

Ecotoxicity
Consistent with its rapid biodegradation and low potential for bioaccumulation, 1,6-hexanediol
exhibits low toxicity to aquatic organisms.[4][9] A summary of available ecotoxicity data is

presented in Table 2.
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Organism Test Type Endpoint
Value
(mg/L)

Exposure
Duration

Reference

Fish

(Leuciscus

idus)

Acute LC50
4,640 -

10,000
96 hours [9]

Invertebrate

(Daphnia

magna)

Acute EC50 > 500 48 hours [9]

Algae

(Scenedesmu

s

capricornutu

m)

Growth

Inhibition
EC50 5,940 72 hours [9]

Bacteria

(Pseudomon

as putida)

Growth

Inhibition
IC50 > 10,000 17 hours [9]

Table 2: Ecotoxicity of 1,6-Hexanediol

Experimental Protocols: Ready Biodegradability
Testing
The ready biodegradability of 1,6-hexanediol is typically assessed using standardized test

methods, such as those described in the OECD Guidelines for the Testing of Chemicals. The

OECD 301 series of tests are commonly employed for this purpose.[10] A frequently used

method is the OECD 301F Manometric Respirometry Test.

OECD 301F: Manometric Respirometry Test
Principle: This method determines the biodegradability of a substance by measuring the

amount of oxygen consumed by microorganisms in a closed respirometer over a 28-day period.

[1][11] The oxygen uptake is compared to the theoretical oxygen demand (ThOD) of the test

substance to calculate the percentage of biodegradation.
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Methodology:

Preparation of Test Medium: A mineral medium containing essential inorganic salts is

prepared and inoculated with a mixed population of microorganisms, typically from the

effluent of a wastewater treatment plant.

Test and Control Vessels: The test substance is added to the inoculated mineral medium in

sealed vessels. Control vessels containing only the inoculum (blank) and vessels with a

readily biodegradable reference substance (e.g., sodium benzoate) are also prepared.

Incubation: The vessels are incubated at a constant temperature (typically 20-25°C) in the

dark with continuous stirring.

Measurement of Oxygen Consumption: The consumption of oxygen is measured over time

using a manometer or an electronic pressure sensor. As microorganisms degrade the test

substance, they consume oxygen, leading to a pressure drop in the headspace of the

respirometer.

Data Analysis: The cumulative oxygen consumption in the test vessels is corrected for the

oxygen consumption in the blank controls. The percentage of biodegradation is calculated

as:

% Biodegradation = (Corrected Oxygen Consumption / ThOD) x 100

Pass Criteria: A substance is considered "readily biodegradable" if it reaches at least 60% of its

ThOD within a 10-day window during the 28-day test period.[10]
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Caption: Experimental workflow for the OECD 301F Manometric Respirometry Test.
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Conclusion
1,6-Hexanediol is a readily biodegradable substance with a low potential for bioaccumulation

and low ecotoxicity. Its primary environmental fate is rapid mineralization in aquatic and

terrestrial environments through microbial activity. Standardized test methods, such as the

OECD 301F test, provide a robust framework for assessing its biodegradability. The information

presented in this guide supports the conclusion that 1,6-hexanediol poses a low risk to the

environment when handled and disposed of responsibly. This favorable environmental profile,

coupled with its versatile chemical properties, positions 1,6-hexanediol as a sustainable choice

in a variety of industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Biodegradation of 1,6-
Hexanediol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422899#environmental-fate-and-biodegradation-of-
1-6-hexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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